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Compound of Interest

Compound Name: Ethyl 2-ethoxybenzoate

Cat. No.: B1585330

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the available data for Ethyl 2-
ethoxybenzoate, a chemical compound with the CAS number 6290-24-0. The document is
structured to present key information in a clear and accessible format, with a focus on chemical
properties and safety data. All quantitative data is summarized in structured tables for ease of
comparison. While specific experimental protocols for this compound are not readily available
in the public domain, a general methodology for determining acute oral toxicity (LD50) is
provided. Furthermore, this guide includes a logical workflow for chemical safety assessment,
visualized using Graphviz, to aid researchers in understanding the process.

Chemical and Physical Properties

Ethyl 2-ethoxybenzoate is an ester with the molecular formula C11H140s. Its fundamental
properties are summarized in the table below.
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Property Value Reference
CAS Number 6290-24-0 [11[2]
Molecular Formula C11H1403 [1][2]
Molecular Weight 194.23 g/mol [1]

Boiling Point 251 °C

Density 1.07 g/cm3 [2]

Flash Point 110.3°C

Refractive Index 151 [2]

Physical State Liquid [2]

Color Colorless [2]

Safety Data

Based on available Material Safety Data Sheets (MSDS), Ethyl 2-ethoxybenzoate presents
several hazards that require appropriate handling and safety precautions.

GHS Hazard Information

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard statements for Ethyl 2-ethoxybenzoate:

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Source: ChemScene LLC Safety Data Sheet[3]
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Precautionary Statements

The following precautionary statements are recommended when handling Ethyl 2-

ethoxybenzoate:

Precautionary Statement

Description

Avoid breathing

P261 _

dust/fume/gas/mist/vapours/spray.
P264 Wash hands thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
p271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove victim to fresh air and
P304+P340 keep at rest in a position comfortable for

breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P330 Rinse mouth.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

Source: ChemScene LLC Safety Data Sheet[3]
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Quantitative Toxicity Data

A thorough search for a specific median lethal dose (LD50) for Ethyl 2-ethoxybenzoate (CAS:
6290-24-0) did not yield any quantitative data. One available MSDS explicitly states "Acute
toxicity no data available".[4]

It is crucial to distinguish this compound from the similarly named Ethyl benzoate (CAS: 93-89-
0). For Ethyl benzoate, an oral LD50 in rats has been reported as 2100 mg/kg.[5][6][7] This
information is provided for contextual awareness only and should not be attributed to Ethyl 2-
ethoxybenzoate.

Experimental Protocols
General Protocol for Acute Oral Toxicity (LD50)
Determination

While a specific experimental protocol for determining the LD50 of Ethyl 2-ethoxybenzoate
was not found, a general methodology, often following OECD Guideline 423 (Acute Toxic Class
Method), is outlined below. This provides a framework for how such a study would be
conducted.

Objective: To determine the median lethal dose (LD50) of a test substance after a single oral
administration.

Materials:

o Test substance (e.g., Ethyl 2-ethoxybenzoate)

Experimental animals (typically rats or mice of a specific strain, age, and weight)

Vehicle for dissolving or suspending the test substance (if necessary)

Oral gavage needles

Animal housing and caging

Calibrated balance for weighing animals and the test substance
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e Observation and recording materials
Methodology:

Animal Acclimatization: Animals are acclimatized to the laboratory conditions for a period of
at least 5 days before the study begins. They are provided with standard diet and water ad
libitum.

Dose Preparation: The test substance is prepared at various concentrations in a suitable
vehicle. The concentrations are selected based on a preliminary range-finding study or
existing toxicological data of similar compounds.

Animal Grouping and Dosing: Animals are randomly assigned to different dose groups,
including a control group that receives only the vehicle. Typically, a single dose of the test
substance is administered to each animal by oral gavage.

Observation: Following administration, animals are observed for clinical signs of toxicity and
mortality. Observations are made frequently on the day of dosing (e.g., at 30 minutes, 1, 2, 4,
and 6 hours) and at least once daily thereafter for a period of 14 days.

Data Collection: All signs of toxicity, including changes in skin, fur, eyes, mucous
membranes, respiratory, circulatory, autonomic, and central nervous systems, as well as
somatomotor activity and behavior patterns, are recorded. The time of death, if it occurs, is
also recorded.

Body Weight: Individual animal weights are recorded before dosing and at regular intervals
throughout the 14-day observation period.

Necropsy: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy. Any macroscopic pathological changes are recorded.

Data Analysis: The LD50 value is calculated using appropriate statistical methods, such as
the Probit method, based on the mortality data from the different dose groups.

Logical Workflow for Chemical Safety Assessment
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The following diagram illustrates a general workflow for assessing the safety of a chemical
compound. This provides a logical framework for the type of investigation that would be
necessary to fully characterize the safety profile of a substance like Ethyl 2-ethoxybenzoate.

§ InVioTesting In Vivo Testing Risk Assessment

I Acute Toxicty Studies
(e.g. Ames Test) (eg. LDS0)

Click to download full resolution via product page

Caption: A logical workflow for the safety assessment of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585330#ethyl-2-ethoxybenzoate-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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